Cas no 1514146-71-4 ((3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride)

• Product Name: (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
• CAS No: 1514146-71-4
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 5170848
• PubChem ID: 75481088
• Update Time: 2025-10-29

(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-methanesulfonyl chloride, 3,4-dihydro-
• (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride

• Inchi： 1S/C10H11ClO3S/c11-15(12,13)7-8-5-6-14-10-4-2-1-3-9(8)10/h1-4,8H,5-7H2
• InChI Key： CUJKEOZAJINFRT-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(CS(Cl)(=O)=O)C1

Computed Properties

• Exact Mass: 246.012
• Monoisotopic Mass: 246.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Additional information on (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride

Research Briefing on (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential role in targeted therapeutic development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic utility, and emerging applications in medicinal chemistry.

Recent studies have highlighted the importance of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride as a sulfonylating agent in the synthesis of biologically active molecules. Its unique structural features, including the benzopyran scaffold and the reactive sulfonyl chloride moiety, make it a valuable building block for the preparation of sulfonamide derivatives, which are widely recognized for their pharmacological activities. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting various enzymes, such as proteases and kinases, which are implicated in numerous disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride as a key intermediate in the development of selective COX-2 inhibitors with improved anti-inflammatory properties. The compound's ability to introduce the sulfonyl group at specific positions of the benzopyran core enabled the researchers to fine-tune the selectivity and potency of the resulting drug candidates. This work underscores the compound's potential in addressing the limitations of current nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant application of this compound has been reported in the field of cancer research. A recent patent application (WO2023051234) describes its use in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The sulfonamide derivatives prepared from (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride demonstrated promising in vitro and in vivo activity against multiple cancer cell lines, with improved pharmacokinetic properties compared to existing inhibitors.

From a synthetic chemistry perspective, recent methodological developments have focused on optimizing the preparation and handling of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride. A 2024 publication in Organic Process Research & Development reported an improved synthetic route that enhances the yield and purity of the compound while minimizing the formation of byproducts. These advancements are particularly important for scaling up production to meet the growing demand from pharmaceutical companies engaged in drug discovery programs.

Looking forward, researchers are exploring the potential of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride in the development of covalent inhibitors, where the sulfonyl chloride group can form irreversible bonds with specific amino acid residues in target proteins. This approach has shown promise in addressing drug resistance challenges, particularly in antimicrobial and anticancer therapies. However, further studies are needed to fully characterize the reactivity profile and selectivity of this compound in biological systems.

In conclusion, (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) continues to be a valuable tool in medicinal chemistry and drug discovery. Its unique chemical properties and versatility in synthesis make it an important building block for developing novel therapeutic agents. As research progresses, we anticipate seeing more applications of this compound in addressing unmet medical needs across various disease areas.